Cas no 2680698-21-7 (4-(2,2,2-trifluoroacetyl)-4-azabicyclo5.1.0octane-1-carboxylic acid)

• Product Name: 4-(2,2,2-trifluoroacetyl)-4-azabicyclo5.1.0octane-1-carboxylic acid
• CAS No: 2680698-21-7
• MF: C₁₀H₁₂F₃NO₃
• MW: 251.202393531799
• CID: 5647461
• PubChem ID: 165909813
• Update Time: 2025-05-20

4-(2,2,2-trifluoroacetyl)-4-azabicyclo5.1.0octane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,2,2-trifluoroacetyl)-4-azabicyclo[5.1.0]octane-1-carboxylic acid
• EN300-28278720
• 2680698-21-7
• 4-(2,2,2-trifluoroacetyl)-4-azabicyclo5.1.0octane-1-carboxylic acid

• Inchi： 1S/C10H12F3NO3/c11-10(12,13)7(15)14-3-1-6-5-9(6,2-4-14)8(16)17/h6H,1-5H2,(H,16,17)
• InChI Key： BRDKKSQGEUTXKC-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC2CC2(C(=O)O)CC1)=O)(F)F

Computed Properties

• Exact Mass: 251.07692773g/mol
• Monoisotopic Mass: 251.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.6Ų

Additional information on 4-(2,2,2-trifluoroacetyl)-4-azabicyclo5.1.0octane-1-carboxylic acid

Research Brief on 4-(2,2,2-trifluoroacetyl)-4-azabicyclo[5.1.0]octane-1-carboxylic acid (CAS: 2680698-21-7)

4-(2,2,2-trifluoroacetyl)-4-azabicyclo[5.1.0]octane-1-carboxylic acid (CAS: 2680698-21-7) is a novel bicyclic compound that has recently gained attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the significance of this compound as a key intermediate in the synthesis of pharmacologically active molecules. The trifluoroacetyl group and the strained bicyclic structure of 4-azabicyclo[5.1.0]octane contribute to its reactivity, making it a valuable building block for the development of new chemical entities. Researchers have explored its use in the synthesis of protease inhibitors and other enzyme-targeting drugs, leveraging its ability to interact with active sites through hydrogen bonding and hydrophobic interactions.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized as a precursor for the development of novel covalent inhibitors targeting SARS-CoV-2 main protease (Mpro). The study demonstrated that derivatives of 4-(2,2,2-trifluoroacetyl)-4-azabicyclo[5.1.0]octane-1-carboxylic acid exhibited potent inhibitory activity against Mpro, with IC50 values in the low micromolar range. The researchers attributed this activity to the compound's ability to form stable covalent adducts with the catalytic cysteine residue of the protease.

Another area of interest is the compound's potential application in central nervous system (CNS) drug discovery. Due to its bicyclic structure, it has been investigated as a scaffold for the design of gamma-aminobutyric acid (GABA) receptor modulators. Preliminary in vitro studies have shown that certain derivatives exhibit affinity for GABA-A receptors, suggesting possible applications in the treatment of anxiety and epilepsy. However, further in vivo studies are required to validate these findings.

The synthesis of 4-(2,2,2-trifluoroacetyl)-4-azabicyclo[5.1.0]octane-1-carboxylic acid has also been optimized in recent years. A 2022 publication in Organic Letters described a streamlined synthetic route that improves yield and reduces the number of steps compared to earlier methods. This advancement is expected to facilitate broader adoption of the compound in medicinal chemistry campaigns.

Despite these promising developments, challenges remain in the application of this compound. The strained nature of the bicyclic system can lead to instability under certain conditions, and the trifluoroacetyl group may introduce metabolic liabilities in drug candidates. Current research is focused on addressing these limitations through structural modifications and prodrug approaches.

In conclusion, 4-(2,2,2-trifluoroacetyl)-4-azabicyclo[5.1.0]octane-1-carboxylic acid represents an interesting chemical scaffold with multiple potential applications in drug discovery. Its unique structural features and demonstrated biological activity make it a compound worthy of continued investigation. Future research directions may include exploration of its use in targeted protein degradation strategies and further optimization of its pharmacokinetic properties.